Cas no 98319-26-7 (Finasteride)

• Product Name: Finasteride
• CAS No: 98319-26-7
• MF: C₂₃H₃₆N₂O₂
• MW: 372.544146537781
• MDL: MFCD00869737
• CID: 61960
• PubChem ID: 87560747
• Update Time: 2025-08-01

Finasteride Chemical and Physical Properties

Names and Identifiers

• finasteride
• n-(2-methyl-2-propyl)-3-oxo-4-aza-5alpha-androst-1-ene-17beta-carboxamide
• proscar
• (1S,3aS,3bS,5aR,9aR,9bS,11aS)-N-tert-butyl-9a,11a-dimethyl-7-oxo-1,2,3,3a,3b,4,5,5a,6,9b,10,11-dodecahydroindeno[5,4-f]quinoline-1-carboxamide
• C23H36N2O2
• FINASTERIDE, USP
• Chibro-Proscar
• Finasterida
• Finasteridum
• Finastid
• Finpecia
• MK906
• MK-906
• N-tert-Butyl-3-oxo-4-aza-5α-androst-1-en-17β-carboxamide
• Propecia
• Prostide
• Finasteridum [INN-Latin]
• Finasterida [INN-Spanish]
• MK 906
• MK 0906
• N-tert-Butyl-3-oxo-4-aza-5alpha-androst-1-ene-
• N-tert-Butyl-3-oxo-4-aza-5alpha-androst-1-en-1
• (5alpha,17beta)-(1,1-Dimethylethyl)-3-oxo-4-azaandrost-1-ene-17-carboxamide
• AKOS015894916
• Prestwick0_000717
• (5ALPHA,17BETA)-N-(1,1-DIMETHYLETHYL)-3-OXO-4-AZAANDROST-1-ENE-17-CARBOXAMIDE
• 17beta-(N-tert-butylcarbamoyl)-4-aza-5 alpha-androst-1-en-3-one
• Finasteride (Proscar)
• FINASTERIDE [VANDF]
• A845840
• NCGC00016965-01
• AB00513901-07
• CPD000466304
• SR-01000759414-6
• NCGC00259057-01
• (4aR,4bS,6aS,7S,9aS,9bS,11aR)-N-(1,1-dimethylethyl)-4a,6a-dimethyl-2-oxo-2,4a,4b,5,6,6a,7,8,9,9a,9b,10,11,11a-tetradecahydro-1H-indeno[5,4-f]quinoline-7-carboxamide
• FINASTERIDE [EP MONOGRAPH]
• HMS2235L23
• Finasteride, >=98% (HPLC), powder
• BRD-K01095011-001-03-5
• NSC-759318
• HMS1570O15
• FINASTERIDE (EP MONOGRAPH)
• Pro-Cure
• (5?,17?)-N-(1,1-Dimethylethyl)-3-oxo-4-azaandrost-1-ene-17-carboxamide
• BCPP000229
• (4aR,6aS,7S,11aR)-4a,6a-Dimethyl-2-oxo-2,4a,4b,5,6,6a,7,8,9,9a,9b,10,11,11a-tetradecahydro-1H-indeno[5,4-f]quinoline-7-carboxylic acid tert-butylamide
• FINASTERIDE [EP IMPURITY]
• EX-A1951
• D11AX10
• L-652,931
• FINASTERIDE [MART.]
• ENTADFI COMPONENT FINASTERIDE
• FINASTERIDE (MART.)
• (17beta-(N-tert-butylcarbamoyl)-4-aza-5alpha-androst-1-en-3-one
• Tox21_201506
• N-(2-Methyl-2-propyl)-3-oxo-4-aza-5-alpha-androst-1-ene-17-beta-carboxamide
• FINASTERIDE COMPONENT OF ENTADFI
• DB01216
• FINASTERIDE [USAN]
• AB00513901
• (4aR,6aS)-4a,6a-Dimethyl-2-oxo-2,4a,4b,5,6,6a,7,8,9,9a,9b,10,11,11a-tetradecahydro-1H-indeno[5,4-f]quinoline-7-carboxylic acid tert-butylamide
• DBEPLOCGEIEOCV-WSBQPABSSA-N
• SR-01000759414
• FINASTERIDE [JAN]
• Finasteride [USAN:USP:INN:BAN]
• 4-Azaandrost-1-ene-17-carboxamide, N-(1,1-dimethylethyl)-3-oxo-, (5.alpha.,17.beta.)-
• MK-0906
• (5 alpha, 17 beta)-(1,1-Dimethylethyl)-3-oxo-4-azaandrost-1-ene-17-carboxamide
• Prestwick1_000717
• SR-01000759414-4
• CAS-98319-26-7
• (1S,3aS,3bS,5aR,9aR,9bS,11aS)-N-isobutyl-9a,11a-dimethyl-7-oxo-1,2,3,3a,3b,4,5,5a,6,9b,10,11-dodecahydroindeno[5,4-f]quinoline-1-carboxamide
• Q424167
• 57GNO57U7G
• Z1501475008
• (1S,2R,7R,10S,11S,14S,15S)-N-tert-butyl-2,15-dimethyl-5-oxo-6-azatetracyclo[8.7.0.0^{2,7}.0^{11,15}]heptadec-3-ene-14-carboxamide
• MFCD00869737
• SMR000466304
• N-tert-Butyl-3-oxo-4-aza-5alpha-androst-1-en-17beta-carboxamide
• KS-1058
• SPBio_002854
• NSC-757443
• 17 beta-(N-tert-butylcarbamoyl)-4-aza-5 alpha-androst-1-en-3-one
• 98319-26-7
• (4AR,4BS,6AS,7S,9AS,9BS,11AR)-4A,6A-DIMETHYL-2-OXO-2,4A,4B,5,6,6A,7,8,9,9A,9B,10,11,11A-TETRADECAHYDRO-1H-INDENO[5,4-F]QUINOLINE-7-CARBOXYLIC ACID TERT-BUTYLAMIDE
• NS00010893
• DTXCID50625
• BCP0726000222
• NSC 759318
• Propecia (TN)
• MLS001424046
• Tox21_302744
• (4aR,4bS,6aS,9aS,9bS,11aR)-4a,6a-Dimethyl-2-oxo-2,4a,4b,5,6,6a,7,8,9,9a,9b,10,11,11a-tetradecahydro-1H-indeno[5,4-f]quinoline-7-carboxylic acid tert-butylamide
• HY-13635
• FINASTERIDE (USP IMPURITY)
• BSPBio_000933
• 4a,6a-Dimethyl-2-oxo-2,4a,4b,5,6,6a,7,8,9,9a,9b,10,11,11a-tetradecahydro-1H-indeno[5,4-f]quinoline-7-carboxylic acid tert-butylamide
• FINASTERIDE [USP MONOGRAPH]
• Tox21_110717
• 4-Azaandrost-1-ene-17-carboxamide, N-(1,1-dimethylethyl)-3-oxo-, (5alpha,17beta)-
• Finasterida (INN-Spanish)
• (4aR,4bS,6aS,7S,9aS,9bS,11aR)-N-(tert-butyl)-4a,6a-dimethyl-2-oxo-2,4a,4b,5,6,6a,7,8,9,9a,9b,10,11,11a-tetradecahydro-1H-indeno[5,4-f]quinoline-7-carboxamide
• CCRIS 7438
• Finasteridum (INN-Latin)
• NSC757443
• GTPL6818
• DTXSID3020625
• NSC 741485
• Proscar (TN)
• (1S,3aS,3bS,5aR,9aR,9bS,11aS)-N-isobutyl-9a,11a-dimethyl-7-oxo-1,2,3,3a,3b,4,5,5a,6,9b,10,11-dodecahydroindeno[5,4-f]quinoline-1-carboxamide;Finasteride
• FINASTERIDE [ORANGE BOOK]
• FINASTERIDE [WHO-DD]
• 1H-Indeno[5,4-f]quinoline-7-carboxamide, N-(1,1-dimethylethyl)-2,4a,4b,5,6,6a,7,8,9,9a,9b,10,11,11a-tetradecahydro-4a,6a-dimethyl-2-oxo-, (4aR,4bS,6aS,7S,9aS,9bS,11aR)-
• UNII-57GNO57U7G
• Finasteride (USAN:USP:INN:BAN)
• D00321
• BRN 4269024
• Finasteride, European Pharmacopoeia (EP) Reference Standard
• BPBio1_001027
• FINASTERIDE [USP IMPURITY]
• BRD-K01095011-001-15-9
• BCP9000685
• CCG-100937
• HMS3714O15
• BDBM50334788
• G04CB01
• NC00187
• (4aR,6aS,11aR)-4a,6a-Dimethyl-2-oxo-hexadecahydro-indeno[5,4-f]quinoline-7-carboxylic acid tert-butylamide
• HMS2097O15
• BF164456
• NSC-741485
• Finasteride for peak identification, European Pharmacopoeia (EP) Reference Standard
• s1197
• (4aR,6aS,7S)-4a,6a-Dimethyl-2-oxo-2,4a,4b,5,6,6a,7,8,9,9a,9b,10,11,11a-tetradecahydro-1H-indeno[5,4-f]quinoline-7-carboxylic acid tert-butylamide
• 140375-21-9
• (R)-4a,6a-Dimethyl-2-oxo-2,4a,4b,5,6,6a,7,8,9,9a,9b,10,11,11a-tetradecahydro-1H-indeno[5,4-f]quinoline-7-carboxylic acid tert-butylamide
• FINASTERIDE [MI]
• NCGC00256334-01
• Prestwick3_000717
• NCGC00093560-05
• Prestwick2_000717
• 4a,6a,9a-Trimethyl-2-oxo-2,4a,4b,5,6,6a,7,8,9,9a,9b,10,11,11a-tetradecahydro-1H-indeno[5,4-f]quinoline-7-carboxylic acid (Finasteride)
• AB00513901_09
• FINASTERIDE (EP IMPURITY)
• NSC741485
• (4aR,4bS,6aS,7S,9aS,9bS,11aR)-N-tert-butyl-4a,6a-dimethyl-2-oxo-2,4a,4b,5,6,6a,7,8,9,9a,9b,10,11,11a-tetradecahydro-1H-indeno[5,4-f]quinoline-7-carboxamide
• Finasteride, United States Pharmacopeia (USP) Reference Standard
• MLS000759404
• Finasteride, British Pharmacopoeia (BP) Reference Standard
• CS-1767
• Finasteride (JAN/USP/INN)
• ([1-PHENYL-METH-(E)-YLIDENE]-AMINO)-ACETICACIDETHYLESTER
• AB00513901-08
• HSDB 6793
• HMS2051F09
• Tox21_110717_1
• YM-152
• 4-Azaandrost-1-ene-17-carboxamide,1-dimethylethyl)-3-oxo-, (5.alpha., 17.beta.)-
• Urprosan
• CHEBI:5062
• SCHEMBL5509
• MLS001165768
• N-tert-Butyl-3-oxo-4-aza-5alpha-androst-1-ene-17beta-carboxamide
• Andozac
• Finasteride, VETRANAL(TM), analytical standard
• 4a,6a-Dimethyl-2-oxo-2,4a,4b,5,6,6a,7,8,9,9a,9b,10,11,11a-tetradecahydro-1H-indeno[5,4-f]quinoline-7-carboxylic acid tert-butylamide(Finasteride)
• CHEMBL710
• Propeshia
• FINASTERIDE (USP MONOGRAPH)
• HMS2090G22
• FINASTERIDE [INN]
• Finasteride

• MDL： MFCD00869737
• Inchi： 1S/C23H36N2O2/c1-21(2,3)25-20(27)17-8-7-15-14-6-9-18-23(5,13-11-19(26)24-18)16(14)10-12-22(15,17)4/h11,13-18H,6-10,12H2,1-5H3,(H,24,26)(H,25,27)/t14-,15-,16-,17+,18+,22-,23+/m0/s1
• InChI Key： DBEPLOCGEIEOCV-WSBQPABSSA-N
• SMILES： O=C([C@H]1CC[C@H]2[C@@H]3CC[C@@H]4[C@@](C=CC(N4)=O)(C)[C@H]3CC[C@@]21C)NC(C)(C)C

Computed Properties

• Exact Mass: 372.27800
• Monoisotopic Mass: 372.278
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 27
• Rotatable Bond Count: 2
• Complexity: 678
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 7
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 4
• XLogP3: 3
• Topological Polar Surface Area: 58.2

Experimental Properties

• Color/Form: Powder
• Density: 1.1±0.1 g/cm3
• Melting Point: 253°C(lit.)
• Boiling Point: 576.6°C at 760 mmHg
• Flash Point: 177.4±30.3 °C
• Refractive Index: 1.524
• Solubility: DMSO: 32 mg/mL, soluble
• Water Partition Coefficient: Insoluble
• PSA: 58.20000
• LogP: 4.53420
• Solubility: Insoluble in water
• Vapor Pressure: 0.0±1.6 mmHg at 25°C
• Merck: 4082
• Specific Rotation: 405 -59° (c = 1 in methanol)

Finasteride Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H302
• Warning Statement： P264-P270-P301+P312+P330-P501
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： R22;R60;R61
• Safety Instruction： S36/37/39-S45-S53
• Regulatory Condition Code：Class Q (sugars, alkaloids, antibiotics, hormones)
• RTECS：CL5245000
• Hazardous Material Identification：
• Risk Phrases：R22; R60; R61
• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Androgens and derivatives
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Androstane steroids Androgens and derivatives
• Solvents and Organic Chemicals Organic Compounds Alcohol/Ether
• Solvents and Organic Chemicals Organic Compounds

Additional information on Finasteride

Comprehensive Guide to Finasteride (CAS No. 98319-26-7): Mechanism, Uses, and Modern Applications

Finasteride, with the CAS number 98319-26-7, is a well-known synthetic 4-azasteroid compound primarily used to treat androgenetic alopecia (male pattern hair loss) and benign prostatic hyperplasia (BPH). Its mechanism of action involves selective inhibition of Type II 5α-reductase, an enzyme responsible for converting testosterone into dihydrotestosterone (DHT), a potent androgen linked to hair follicle miniaturization and prostate enlargement. This targeted approach has made Finasteride a cornerstone in dermatology and urology.

In recent years, Finasteride has gained attention due to rising global interest in hair loss treatments and men's health. Searches for terms like "Finasteride results before and after" or "does Finasteride regrow hair" reflect widespread curiosity about its efficacy. Clinical studies demonstrate that Finasteride can significantly increase hair count in 80% of users after 6–12 months, though results vary. Notably, its low-dose formulations (e.g., 1 mg/day for hair loss) have become a trending topic, with debates on side effects vs. benefits dominating online forums.

Beyond hair restoration, Finasteride plays a critical role in managing BPH symptoms, such as urinary retention. Its ability to reduce prostate volume by 20–30% has positioned it as a first-line therapy. Emerging research also explores its potential in androgen-dependent conditions, though off-label uses require rigorous medical supervision. The drug’s pharmacokinetics—high oral bioavailability and hepatic metabolism—further underscore its reliability.

Consumer concerns often center on Finasteride’s safety profile, particularly regarding post-Finasteride syndrome (PFS), a controversial condition characterized by persistent sexual dysfunction. While regulatory agencies like the FDA maintain that Finasteride is generally safe, discussions on long-term effects highlight the need for personalized risk assessment. Keywords such as "Finasteride side effects reversible" and "alternatives to Finasteride" rank highly in search engines, reflecting patient apprehensions.

From a formulation standpoint, Finasteride is available as oral tablets and, more recently, in topical solutions aimed at minimizing systemic exposure. Innovations like nanocarrier-based delivery systems are being tested to enhance localized efficacy. The compound’s patent expiration has also spurred generic production, making it accessible globally. However, quality control remains vital, as counterfeit products occasionally surface in online markets.

In conclusion, Finasteride (CAS 98319-26-7) remains a pivotal therapeutic agent with evolving applications. Balancing its proven benefits against potential risks requires informed decision-making, guided by healthcare providers. As research advances, its role in precision medicine may expand, offering tailored solutions for androgen-related disorders.